Gly-D-Phe

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• InChI: InChI=1S/C11H14N2O3/c12-7-10(14)13-9(11(15)16)6-8-4-2-1-3-5-8/h1-5,9H,6-7,12H2,(H,13,14)(H,15,16)/t9-/m1/s1
• InChIKey: JBCLFWXMTIKCCB-SECBINFHSA-N

Gly-D-Phe (34258-14-5): A Dipeptide Affinity Ligand and D-Amino Acid Substrate for Specialized Protease Research

Gly-D-Phe (glycyl-D-phenylalanine, CAS 34258-14-5) is a synthetic dipeptide composed of glycine linked to D-phenylalanine via a peptide bond . Its defining feature is the D-configuration of the phenylalanine residue, a stereochemical inversion relative to its naturally occurring L-counterpart, Gly-L-Phe [1]. This D-stereoisomerism fundamentally alters its interactions with biological systems, particularly its resistance to common proteases that typically recognize L-amino acid sequences, and its unique conformational preferences that influence receptor and enzyme binding .

Workflow

Affinity ligand for thermolysin purification

Selection

D-amino acid stereochemical control context

Use Context

Substrate for D-peptidase assay research

• [1] Ghosh I, Rao VS. Effect of configuration of the inhibitors on the mode of binding to the enzyme, thermolysin. J Biomol Struct Dyn. 1984;2(1):29-40. View Source

Why Gly-D-Phe Cannot Be Replaced by Its L-Isomer or Other Simple Dipeptides in Specialized Applications

Substituting Gly-D-Phe with its L-isomer (Gly-L-Phe) or structurally similar dipeptides like Gly-L-Leu leads to quantifiable performance failures in applications requiring specific stereochemical recognition or enzymatic stability [1]. The D-configuration in Gly-D-Phe confers a distinct three-dimensional structure and binding mode that is not mimicked by L-isomers, resulting in a ~10-fold difference in binding affinity in affinity chromatography systems [1]. Furthermore, Gly-D-Phe serves as a specific substrate for enzymes that preferentially hydrolyze D-amino acid-containing peptides, a property absent in its L-counterparts and crucial for assays involving enzymes like D-peptidase S and membrane dipeptidase (MDP) . These differences are not merely incremental but are essential for achieving the desired experimental outcomes, making generic substitution a high-risk approach with predictable loss of function.

Gly-D-Phe

Recognized by MDP and D-peptidase S

Reported higher thermolysin binding efficiency

L-isomer / Gly-L-Leu

Lacks D-amino acid stereochemical recognition for peptidase assays

Binding affinity for thermolysin may not be reproduced

• [1] Yasukawa K, Kusano M, Nakamura K, Inouye K. Characterization of Gly-D-Phe, Gly-L-Leu, and D-Phe as affinity ligands to thermolysin. Protein Expr Purif. 2006;46(2):332-336. View Source

Quantitative Head-to-Head Evidence: Defining the Performance Edge of Gly-D-Phe Over Its Closest Analogs

10-Fold Higher Binding Affinity of Gly-D-Phe for Thermolysin Compared to Gly-L-Leu and D-Phe

In a direct head-to-head comparison of immobilized ligands, the resin containing Gly-D-Phe exhibited an association constant (Ka) for thermolysin that was approximately 10 times greater than those of resins containing Gly-L-Leu or D-Phe under identical conditions [1]. This superior binding performance directly translates to more efficient and robust affinity chromatography, where the Gly-D-Phe resin maintained a 100% adsorption ratio under higher protein loads while the performance of Gly-L-Leu and D-Phe resins degraded [1].

Thermolysin Affinity

Head-to-head

Ka = (3.3 ± 0.8) × 10⁵ M⁻¹ (pH 5.5)

Supports affinity ligand selection context

~10-fold greater than Gly-L-Leu and D-Phe; resin conditions apply

Evidence Dimension	Association constant (Ka) to thermolysin at pH 5.5
Target Compound Data	(3.3 +/- 0.8) x 10^5 M^-1
Comparator Or Baseline	Gly-L-Leu: approximately ten times less than Gly-D-Phe; D-Phe: approximately ten times less than Gly-D-Phe
Quantified Difference	~10-fold greater affinity for Gly-D-Phe
Conditions	Adsorption isotherm measurement; immobilized ligands on resin; pH 5.5

Why This Matters

For scientific selection, this data proves that Gly-D-Phe is a superior affinity ligand for thermolysin purification, offering higher binding capacity and column efficiency compared to its analogs, which directly impacts the purity and yield of the target enzyme.

• [1] Yasukawa K, Kusano M, Nakamura K, Inouye K. Characterization of Gly-D-Phe, Gly-L-Leu, and D-Phe as affinity ligands to thermolysin. Protein Expr Purif. 2006;46(2):332-336. View Source

Gly-D-Phe as a Specific Substrate for Membrane Dipeptidase (MDP) and D-Peptidase S

Gly-D-Phe has been empirically validated as a specific substrate for two distinct D-amino acid-recognizing enzymes: membrane dipeptidase (MDP) and D-peptidase S [1]. While specific quantitative kinetic parameters (e.g., Km, kcat) are not provided in the cited sources, the qualitative designation as a 'substrate' is a critical functional differentiation. Unlike its L-isomer Gly-L-Phe, which would not be recognized, Gly-D-Phe enables the detection and study of these specialized enzymes [1].

Substrate Specificity

Class-level

Confirmed substrate for MDP and D-peptidase S

Supports D-peptidase assay context

Quantitative kinetic data to verify

Evidence Dimension	Enzymatic substrate specificity
Target Compound Data	Confirmed substrate for MDP and D-peptidase S
Comparator Or Baseline	Gly-L-Phe (not a substrate for these enzymes)
Quantified Difference	Qualitative difference in substrate recognition
Conditions	Standard enzymatic assay conditions

Why This Matters

This evidence is crucial for researchers studying D-amino acid metabolism or developing assays for these specific enzymes; using Gly-D-Phe is non-negotiable for observing activity, making it an essential procurement decision.

• [1] GLPBIO. H-Gly-D-Phe-OH Product Page. View Source

Distinct Conformational Preference and Binding Mode in the Thermolysin Active Site vs. Gly-L-Phe

Computational studies comparing the binding of Gly-D-Phe and Gly-L-Phe to thermolysin reveal a significant stereochemical advantage for the D-isomer [1]. Gly-D-Phe preferentially enters the enzyme's active site in its global minimum energy conformation, whereas Gly-L-Phe enters in a higher energy state [1]. Furthermore, the D-enantiomer was shown to have a better steric fit within the active site than its L-counterpart [1].

Conformational Fit

Head-to-head

D-enantiomer: global minimum energy binding mode

Supports stereochemical binding interpretation

Computational modeling; context-dependent

Evidence Dimension	Conformational energy and steric fit in the active site of thermolysin
Target Compound Data	Enters active site in global minimum conformation; exhibits a better fit
Comparator Or Baseline	Gly-L-Phe: enters active site in a higher energy conformation
Quantified Difference	Qualitative differences in conformational energy state and steric fit
Conditions	Molecular dynamics simulations and computational modeling of inhibitor binding

Why This Matters

This molecular-level evidence explains the observed ~10-fold higher binding affinity of Gly-D-Phe and provides a rational basis for its selection in applications where precise stereochemical interactions dictate function, such as in the design of enzyme inhibitors or affinity ligands.

• [1] Ghosh I, Rao VS. Effect of configuration of the inhibitors on the mode of binding to the enzyme, thermolysin. J Biomol Struct Dyn. 1984;2(1):29-40. View Source

Validated Application Scenarios for Gly-D-Phe Based on Comparative Evidence

High-Performance Affinity Purification of Thermolysin

Gly-D-Phe is the ligand of choice for the affinity chromatography purification of thermolysin, a heat-stable metalloprotease used in various biotechnological and industrial processes (e.g., peptide synthesis, food processing). The ~10-fold higher association constant (Ka = 3.3 x 10^5 M^-1) of immobilized Gly-D-Phe, compared to ligands like Gly-L-Leu or D-Phe, ensures a robust purification process with higher yield, greater purity, and better column performance under increased protein loads [1].

Specific Substrate for Membrane Dipeptidase (MDP) and D-Peptidase S Activity Assays

In biochemical research focusing on D-amino acid metabolism or specialized peptidase activity, Gly-D-Phe serves as a critical substrate for membrane dipeptidase (MDP) and D-peptidase S [1]. Its D-configuration is essential for recognition by these enzymes; the L-isomer, Gly-L-Phe, is not a functional substrate and would yield no activity in these assays .

Model Compound for Investigating D-Amino Acid Effects on Peptide Conformation and Binding

The distinct conformational behavior of Gly-D-Phe, as demonstrated by its global minimum energy binding mode to thermolysin and its role in the turn conformation of the neuropeptide achatin-I, makes it a valuable model dipeptide for studying the effects of stereochemistry on molecular recognition and peptide structure [1]. It is used in X-ray crystallography, NMR, and molecular dynamics studies to understand how D-amino acids influence overall peptide conformation and function.

Application

Selection Property

Validation Focus

Thermolysin affinity purification studies

Affinity chromatography context

Binding efficiency and column capacity endpoint

D-peptidase substrate assays

Stereochemical substrate specificity

Enzyme activity detection in research matrices

D-amino acid conformational model studies

Stereochemical control context

Conformational preference interpretation

• [1] Yasukawa K, Kusano M, Nakamura K, Inouye K. Characterization of Gly-D-Phe, Gly-L-Leu, and D-Phe as affinity ligands to thermolysin. Protein Expr Purif. 2006;46(2):332-336. View Source
• [2] Ghosh I, Rao VS. Effect of configuration of the inhibitors on the mode of binding to the enzyme, thermolysin. J Biomol Struct Dyn. 1984;2(1):29-40. View Source
• [3] Ishida T, In Y, Doi M, Inoue M, Yasuda-Kamatani Y, Minakata H, et al. Effect of the D-Phe2 residue on molecular conformation of an endogenous neuropeptide achatin-I. FEBS Lett. 1992;307(3):253-256. View Source